Cas no 881041-22-1 (Methyl 6-propoxy-1h-indole-2-carboxylate)
Methyl 6-propoxy-1h-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-propoxy-1h-indole-2-carboxylate
- STK893539
- 881041-22-1
- DTXSID501274578
- methyl6-propoxy-1H-indole-2-carboxylate
- AKOS001476457
- BBL020849
-
- Inchi: 1S/C13H15NO3/c1-3-6-17-10-5-4-9-7-12(13(15)16-2)14-11(9)8-10/h4-5,7-8,14H,3,6H2,1-2H3
- InChI Key: LKIGYMCFNJXBLY-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=CC2C=C(C(=O)OC)NC=2C=1
Computed Properties
- Exact Mass: 233.10519334Da
- Monoisotopic Mass: 233.10519334Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 51.3Ų
Methyl 6-propoxy-1h-indole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M224818-10mg |
Methyl 6-PROPOXY-1H-INDOLE-2-CARBOXYLATE |
881041-22-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M224818-50mg |
Methyl 6-PROPOXY-1H-INDOLE-2-CARBOXYLATE |
881041-22-1 | 50mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M224818-100mg |
Methyl 6-PROPOXY-1H-INDOLE-2-CARBOXYLATE |
881041-22-1 | 100mg |
$ 185.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633773-1g |
Methyl 6-propoxy-1H-indole-2-carboxylate |
881041-22-1 | 98% | 1g |
¥3633.00 | 2024-04-27 |
Methyl 6-propoxy-1h-indole-2-carboxylate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Methyl 6-propoxy-1h-indole-2-carboxylate
Methyl 6-propoxy-1H-indole-2-carboxylate (CAS No. 881041-22-1): A Comprehensive Overview
Methyl 6-propoxy-1H-indole-2-carboxylate (CAS No. 881041-22-1) is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The compound's molecular structure, consisting of an indole core substituted with a propoxy group at the 6-position and a methyl ester at the 2-position, makes it a versatile scaffold for further chemical modifications and biological evaluations.
The 6-propoxy-1H-indole-2-carboxylate moiety is particularly noteworthy for its role in modulating various biological pathways. Indole derivatives are well-documented for their pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The propoxy group enhances the lipophilicity of the molecule, which can be crucial for improving its bioavailability and cellular penetration. This combination of features positions Methyl 6-propoxy-1H-indole-2-carboxylate as a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. Studies have demonstrated that these compounds can interact with multiple targets within cellular systems, leading to therapeutic effects. For instance, Methyl 6-propoxy-1H-indole-2-carboxylate has been investigated for its potential role in inhibiting certain enzymes involved in cancer progression. The propoxy substituent is believed to enhance the compound's ability to bind to these enzymes, thereby disrupting abnormal cellular signaling pathways.
The synthesis of Methyl 6-propoxy-1H-indole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have been particularly useful in constructing the indole core and introducing the propoxy and ester groups.
One of the most compelling aspects of Methyl 6-propoxy-1H-indole-2-carboxylate is its potential as a building block for more complex drug candidates. By modifying different parts of its structure, chemists can generate a library of derivatives with tailored biological activities. This approach is often used in high-throughput screening programs to identify novel compounds with enhanced efficacy and reduced toxicity. The flexibility of the indole scaffold allows for diverse chemical transformations, making it an invaluable tool in drug discovery.
Recent advancements in computational chemistry have further accelerated the development of indole-based drugs. Molecular modeling techniques enable researchers to predict how Methyl 6-propoxy-1H-indole-2-carboxylate will interact with biological targets, providing insights into its potential therapeutic effects. These simulations help guide experimental design and optimize lead compounds before they enter clinical trials. The integration of computational methods with traditional wet chemistry has become a cornerstone of modern drug development.
The pharmacokinetic properties of Methyl 6-propoxy-1H-indole-2-carboxylate are also under scrutiny to ensure its suitability for therapeutic use. Studies have examined how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for determining appropriate dosages and minimizing side effects. The propoxy group's influence on lipophilicity and solubility plays a significant role in these pharmacokinetic profiles, making it a key factor in optimizing drug delivery systems.
In conclusion, Methyl 6-propoxy-1H-indole-2-carboxylate represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for new treatments. As research continues to uncover new uses for this molecule, it is likely that Methyl 6-propoxy-1H-indole-2-carboxylate will play an increasingly important role in both academic studies and industrial drug development.
881041-22-1 (Methyl 6-propoxy-1h-indole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)